Cas no 1427273-05-9 (N-Benzyl-1-(trifluoromethyl)cyclohexan-1-amine hydrochloride)

N-Benzyl-1-(trifluoromethyl)cyclohexan-1-amine hydrochloride structure
1427273-05-9 structure
Product Name:N-Benzyl-1-(trifluoromethyl)cyclohexan-1-amine hydrochloride
CAS No:1427273-05-9
MF:C14H19ClF3N
MW:293.755573511124
CID:5086685
PubChem ID:162422649
Update Time:2024-11-07

N-Benzyl-1-(trifluoromethyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • E79637
    • N-BENZYL-1-(TRIFLUOROMETHYL)CYCLOHEXAN-1-AMINE HYDROCHLORIDE
    • 1427273-05-9
    • N-benzyl-1-(trifluoromethyl)cyclohexanamine hydrochloride
    • N-benzyl-1-(trifluoromethyl)cyclohexan-1-amine;hydrochloride
    • N-Benzyl-1-(trifluoromethyl)cyclohexan-1-amine hydrochloride
    • Inchi: 1S/C14H18F3N.ClH/c15-14(16,17)13(9-5-2-6-10-13)18-11-12-7-3-1-4-8-12;/h1,3-4,7-8,18H,2,5-6,9-11H2;1H
    • InChI Key: VZUKLLMVJQVPRC-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1(CCCCC1)NCC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 293.1158118g/mol
  • Monoisotopic Mass: 293.1158118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12

N-Benzyl-1-(trifluoromethyl)cyclohexan-1-amine hydrochloride Pricemore >>

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